Cas no 5414-74-4 (Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-)

Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)- structure
5414-74-4 structure
Product Name:Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-
CAS No:5414-74-4
MF:C14H23NO
MW:221.338524103165
CID:379163
PubChem ID:223207
Update Time:2025-04-19

Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-
    • 2-[(dimethylamino)methyl]-4-(2-methylbutan-2-yl)phenol
    • 2-(dimethylaminomethyl)-4-(2-methylbutan-2-yl)phenol
    • 2-Dimethylaminomethyl-4-t-amylphenol
    • 2-Dimethylaminomethyl-4-tert.-pentyl-phenol
    • 2-Dimethylaminomethyl-4-tert-pentyl-phenol
    • 4-tert.Pentyl-2-dimethylaminomethyl-phenol
    • 4-t-Pentyl-2-dimethylaminomethyl-phenol
    • AC1L5CDU
    • AC1Q7AAM
    • AG-J-55899
    • AR-1D6195
    • CTK4J9760
    • NSC10615
    • 5414-74-4
    • DTXSID70278916
    • NSC-10615
    • Inchi: 1S/C14H23NO/c1-6-14(2,3)12-7-8-13(16)11(9-12)10-15(4)5/h7-9,16H,6,10H2,1-5H3
    • InChI Key: WVOSGGIZVQFDPU-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CN(C)C)C(C)(C)CC

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.972
  • Boiling Point: 294.2°C at 760 mmHg
  • Flash Point: 107.6°C
  • Refractive Index: 1.518
  • PSA: 23.47
  • LogP: 3.14140
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